Cas no 81720-19-6 (methyl(3-nitrophenoxy)acetate)
methyl(3-nitrophenoxy)acetate structure
Product Name:methyl(3-nitrophenoxy)acetate
CAS No:81720-19-6
MF:C9H8NO5
MW:210.163522720337
CID:987002
PubChem ID:53436981
Update Time:2025-04-20
methyl(3-nitrophenoxy)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl(3-nitrophenoxy)acetate
- 2-(3-nitrophenoxy)propanoate
- 3-Methoxycarbonylmethyloxy-nitrobenzene
- 3-nitrophenoxyacetic acid methyl ester
- DTXSID70700984
- 81720-19-6
-
- Inchi: 1S/C9H9NO5/c1-6(9(11)12)15-8-4-2-3-7(5-8)10(13)14/h2-6H,1H3,(H,11,12)/p-1
- InChI Key: CGGQTUXPABREEK-UHFFFAOYSA-M
- SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C(C(=O)[O-])C
Computed Properties
- Exact Mass: 211.04800
- Monoisotopic Mass: 210.04024736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 81.35000
- LogP: 1.66980
methyl(3-nitrophenoxy)acetate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
81720-19-6 (methyl(3-nitrophenoxy)acetate) Related Products
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